Cas no 67046-04-2 (4-propylmorpholine 4-oxide)

• Product Name: 4-propylmorpholine 4-oxide
• CAS No: 67046-04-2
• MF: C₇H₁₅NO₂
• MW: 145.199502229691
• CID: 889393
• PubChem ID: 324906
• Update Time: 2025-04-19

4-propylmorpholine 4-oxide Chemical and Physical Properties

Names and Identifiers

• 4-propylmorpholine 4-oxide
• 4-oxido-4-propylmorpholin-4-ium
• 4-Oxo-4-propyl-1,4lambda~5~-oxazinane
• NSC-291888
• SCHEMBL8846932
• DTXSID30315093
• NSC291888
• 67046-04-2

• Inchi： 1S/C7H15NO2/c1-2-3-8(9)4-6-10-7-5-8/h2-7H2,1H3
• InChI Key： LHHLBUGXFMVKRO-UHFFFAOYSA-N
• SMILES： O1CC[N+](CCC)(CC1)[O-]

Computed Properties

• Exact Mass: 145.11035
• Monoisotopic Mass: 145.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 99.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 27.3Ų

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 32.29